Cas no 1549166-94-0 (1-4-(difluoromethoxy)phenylpropan-2-ol)

1-4-(Difluoromethoxy)phenylpropan-2-ol is a fluorinated aromatic alcohol with potential applications in pharmaceutical and agrochemical synthesis. The presence of the difluoromethoxy (–OCF₂H) group enhances metabolic stability and lipophilicity, which can improve bioavailability in drug development. Its propan-2-ol moiety offers a versatile handle for further functionalization, making it a valuable intermediate in organic synthesis. The compound's structural features may contribute to increased resistance to enzymatic degradation, a key advantage in designing bioactive molecules. Its well-defined chemical properties allow for precise modifications, supporting its use in targeted molecular design. Proper handling and storage under inert conditions are recommended due to its reactive functional groups.

1-4-(difluoromethoxy)phenylpropan-2-ol structure

1549166-94-0 structure

Product Name:1-4-(difluoromethoxy)phenylpropan-2-ol

CAS No:1549166-94-0

MF:C₁₀H₁₂F₂O₂

MW:202.197890281677

CID:5820458

PubChem ID:115495949

Update Time:2025-05-27

1-4-(difluoromethoxy)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

- 1-4-(difluoromethoxy)phenylpropan-2-ol
- 1549166-94-0
- EN300-1936481
- 1-[4-(difluoromethoxy)phenyl]propan-2-ol
- Inchi： 1S/C10H12F2O2/c1-7(13)6-8-2-4-9(5-3-8)14-10(11)12/h2-5,7,10,13H,6H2,1H3
- InChI Key： VPVPTBQCYXCYGH-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=CC=1)CC(C)O)F

Computed Properties

Exact Mass: 202.08053595g/mol
Monoisotopic Mass: 202.08053595g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 29.5Å²

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Enamine	EN300-1936481-0.05g	1-[4-(difluoromethoxy)phenyl]propan-2-ol	1549166-94-0	0.05g	$528.0	2023-09-17
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